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Compound of Interest

Compound Name: Icotinib-d4

Cat. No.: B12379285

This technical guide provides a comprehensive overview of the analytical data and
methodologies related to Icotinib-d4, a deuterated analog of the epidermal growth factor
receptor (EGFR) tyrosine kinase inhibitor, Icotinib. This document is intended for researchers,
scientists, and drug development professionals.

Compound Information

Icotinib-d4 is a stable, isotopically labeled form of Icotinib, used as an internal standard in
pharmacokinetic and metabolic studies. The deuterium labeling provides a distinct mass
signature for mass spectrometry-based detection without altering the compound's chemical
properties.

Table 1: General Information for Icotinib-d4
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Parameter

Value

Source

Compound Name

Icotinib-d4

CAS Number 1567366-82-8 [11[2]

Molecular Formula C22H17D4aN304 [11[2]

Molecular Weight 395.45 g/mol [2]
N-(3-

Chemical Name

Ethynylphenyl)-7,8,10,11,13,1
4-hexahydro-
tetraoxacyclododecino[2,3-

g]lquinazolin-4-amine-d4

Analytical Data

The following tables summarize the analytical data obtained for a representative batch of

Icotinib-d4.

Table 2: Purity and Identity

Analysis Method Specification Result
Purity (HPLC) HPLC-UV > 98.0% 99.5%
Identity (*H NMR) 1H NMR Conforms to structure Conforms
] Conforms to
Identity (Mass Spec) ESI-MS ) Conforms
molecular weight
) ) = 99% Deuterium
Isotopic Purity Mass Spec ] ) 99.7%
incorporation
Table 3: Physicochemical Properties
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Property Method Result

Appearance Visual Inspection Off-white to pale yellow solid
Solubility DMSO = 50 mg/mL

Melting Point Capillary Method 210-215°C

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Determination

 Instrumentation: Agilent 1260 Infinity Il HPLC system with a Diode Array Detector.
e Column: C18 reverse-phase column (4.6 x 150 mm, 5 pm).
e Mobile Phase:
o A:0.1% Formic acid in Water
o B:0.1% Formic acid in Acetonitrile
e Gradient: 10% B to 90% B over 15 minutes.
e Flow Rate: 1.0 mL/min.
e Detection: UV at 254 nm.

* Injection Volume: 10 pL.

Sample Preparation: 1 mg/mL solution in DMSO.

Mass Spectrometry (MS) for Identity and Isotopic Purity

e Instrumentation: Thermo Scientific Q Exactive Hybrid Quadrupole-Orbitrap Mass
Spectrometer.

 lonization Source: Electrospray lonization (ESI), positive mode.
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e Scan Range: m/z 100-1000.
o Capillary Voltage: 3.5 kV.

o Data Analysis: The molecular ion peak corresponding to [M+H]* is analyzed to confirm the
molecular weight. Isotopic distribution is analyzed to determine the percentage of deuterium
incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

 Instrumentation: Bruker Avance Ill HD 400 MHz NMR spectrometer.
e Solvent: DMSO-ds.

e Analysis: *H NMR spectra are acquired to confirm the chemical structure. The absence of
proton signals at the deuterated positions confirms successful labeling.

Mechanism of Action and Signaling Pathway

Icotinib is a first-generation EGFR tyrosine kinase inhibitor (TKI). It competitively and reversibly
binds to the ATP binding site of the EGFR protein, preventing the completion of the signal
transduction cascade. This inhibition blocks downstream signaling pathways, such as the
RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are crucial for cell proliferation, survival,
and tumorigenesis. Icotinib is particularly effective against tumors with activating mutations in
the EGFR tyrosine kinase domain.
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Caption: EGFR signaling pathway and the inhibitory action of Icotinib-d4.

Experimental Workflow

The following diagram illustrates a typical workflow for the quality control and analysis of a
batch of Icotinib-d4.
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Synthesis & Purification

Chemical Synthesis of Icotinib-d4

!

Purification (e.g., Column Chromatography)
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Caption: Quality control workflow for Icotinib-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Icotinib-d4 - CAS:1567366-82-8 - Topbatt Chemical Co., Ltd. [biosotop.com]

 To cite this document: BenchChem. [Certificate of Analysis: Icotinib-d4 - A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379285#certificate-of-analysis-for-icotinib-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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